Cas no 2680898-20-6 (tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate
• CAS No: 2680898-20-6
• MF: C₁₂H₂₅N₃O₄S
• MW: 307.409601926804
• CID: 5637207
• PubChem ID: 165930081
• Update Time: 2025-10-28

tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate
• EN300-28291745
• 2680898-20-6

• Inchi： 1S/C12H25N3O4S/c1-10(2)15(11(16)19-12(3,4)5)20(17,18)14-8-6-13-7-9-14/h10,13H,6-9H2,1-5H3
• InChI Key： BHOTXPSCPYTYBN-UHFFFAOYSA-N
• SMILES： S(N(C(=O)OC(C)(C)C)C(C)C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 307.15657746g/mol
• Monoisotopic Mass: 307.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.3Ų

Additional information on tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate

Introduction to tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate (CAS No. 2680898-20-6)

tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate (CAS No. 2680898-20-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a sulfonyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The chemical structure of tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate can be described as follows: the tert-butyl group provides steric hindrance and enhances the compound's stability, while the piperazine ring offers a flexible backbone that can interact with various biological targets. The sulfonyl moiety, on the other hand, introduces polarity and can participate in hydrogen bonding, which is crucial for its biological activity.

In recent years, tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate has been studied for its potential as a modulator of various biological processes. One of the key areas of interest is its role in central nervous system (CNS) disorders. Research has shown that compounds with similar structural motifs can exhibit potent activity against neurotransmitter receptors, making them promising candidates for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate. The researchers found that this compound demonstrated selective binding to serotonin receptors, particularly the 5-HT_1A receptor. This selective binding profile suggests that it could be developed into a novel therapeutic agent for mood disorders and other CNS-related conditions.

Beyond its potential in CNS disorders, tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage.

The synthesis of tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate involves several steps, including the formation of the tert-butyl carbamate intermediate and the subsequent coupling with piperazine and sulfonyl chloride. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This makes it feasible for pharmaceutical companies to develop this compound into a viable drug candidate.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate exhibits a favorable safety profile. However, further research is needed to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

The future prospects for tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate are promising. Its unique chemical structure and diverse biological activities make it a valuable asset in the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs in various therapeutic areas.

In conclusion, tert-butyl N-(piperazine-1-sulfonyl)-N-(propan-2-yl)carbamate (CAS No. 2680898-20-6) is a multifaceted compound with potential applications in multiple therapeutic areas. Its structural features provide a foundation for further exploration and development into novel drugs that can improve patient outcomes. As more research is conducted, it is expected that this compound will continue to attract attention from both academic researchers and pharmaceutical companies alike.